Cas no 51622-66-3 (6-methyl-2-oxo-4-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid)

6-methyl-2-oxo-4-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid structure
51622-66-3 structure
Product Name:6-methyl-2-oxo-4-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid
CAS No:51622-66-3
MF:C6H6N2O3S
MW:186.188439846039
CID:4714896
Update Time:2023-11-21

6-methyl-2-oxo-4-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6-methyl-2-oxo-4-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid
    • 6-methyl-2-oxo-4-sulfanyl-1,2-dihydropyrimidine-5-carboxylic acid
    • Z2786644769
    • 4-methyl-2-oxo-6-sulfanylidene-1,3-dihydropyrimidine-5-carboxylic acid
    • 6-methyl-2-oxo-4-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid
    • Inchi: 1S/C6H6N2O3S/c1-2-3(5(9)10)4(12)8-6(11)7-2/h1H3,(H,9,10)(H2,7,8,11,12)
    • InChI Key: GESVWGIGCZOZDZ-UHFFFAOYSA-N
    • SMILES: S=C1C(C(=O)O)=C(C)NC(N1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 308
  • Topological Polar Surface Area: 111

6-methyl-2-oxo-4-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid Pricemore >>

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TRC
M279411-100mg
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